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Compound of Interest

Compound Name: 3-Methoxy-1,2-propanediol

Cat. No.: B053666

The proper disposal of 3-Methoxy-1,2-propanediol is crucial for maintaining laboratory safety
and ensuring environmental compliance. This guide provides detailed procedures for
researchers, scientists, and drug development professionals to handle and dispose of this
chemical responsibly.

Immediate Safety and Handling Precautions

While 3-Methoxy-1,2-propanediol is not classified as hazardous under the 2012 OSHA
Hazard Communication Standard, it may cause irritation to the eyes, skin, and respiratory tract.
[1][2] The toxicological properties of this chemical have not been fully investigated.[1]
Therefore, it is essential to handle it with caution in a well-ventilated area, preferably a fume
hood, and wear appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat.

Quantitative Data: Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 3-Methoxy-1,2-
propanediol.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b053666?utm_src=pdf-interest
https://www.benchchem.com/product/b053666?utm_src=pdf-body
https://www.benchchem.com/product/b053666?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/02178.pdf
https://www.fishersci.com/store/msds?partNumber=AC338390250&productDescription=3-METHOXY-1%2C2-PROPANEDIO+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/02178.pdf
https://www.benchchem.com/product/b053666?utm_src=pdf-body
https://www.benchchem.com/product/b053666?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C4H1003

Molecular Weight 106.12 g/mol
Appearance Colorless viscous liquid[1]
Boiling Point 220 °C (lit.)

Flash Point 110 °C /230 °F[2]
Density 1.114 g/mL at 25 °C (lit.)
Refractive Index n20/D 1.444 (lit.)

Step-by-Step Disposal Procedure

The disposal of chemical waste is regulated by the Environmental Protection Agency (EPA)
through the Resource Conservation and Recovery Act (RCRA).[3] Therefore, 3-Methoxy-1,2-
propanediol waste must be managed as hazardous waste unless determined otherwise by
your institution's Environmental Health and Safety (EHS) department.

1. Waste ldentification and Segregation:
o Treat all waste containing 3-Methoxy-1,2-propanediol as hazardous chemical waste.

e Do not mix this waste with other waste streams unless it is a designated mixture and all
components are compatible.

o Store waste in a designated satellite accumulation area within the laboratory.[4][5]
2. Container Selection and Labeling:

o Use a chemically compatible container with a secure lid for waste collection. Plastic
containers are often preferred over glass.[3][5]

e The container must be in good condition, free from leaks or rust.[6]
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Label the waste container with a hazardous waste tag as soon as the first drop of waste is
added.[7] The label must include:

o The words "Hazardous Waste".[3]

o The full chemical name: "3-Methoxy-1,2-propanediol”. Avoid abbreviations or chemical
formulas.[3]

o The quantity or concentration of the waste. For mixtures, list all components and their
approximate percentages.[3][4]

o The date of waste generation.[3]

o The location of origin (e.g., building and room number).[3]

o The name and contact information of the principal investigator.[3]
. Waste Accumulation and Storage:

Keep the waste container tightly closed except when adding waste.[6][8]

Store the container in a secondary containment bin to prevent spills.[7]

Ensure that incompatible wastes are segregated to prevent dangerous reactions.[4]
. Disposal of Empty Containers:

An empty container that held 3-Methoxy-1,2-propanediol must be triple-rinsed with a
suitable solvent, such as water, before being disposed of as regular trash.[6][7]

The rinsate from the triple-rinsing process must be collected and disposed of as hazardous
waste.[6][7]

After triple-rinsing and air-drying, deface or remove the original chemical label and remove
the cap before placing the container in the regular trash.[7]

. Arranging for Waste Pickup:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b053666?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-20
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b053666?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Contact your institution's Environmental Health and Safety (EHS) department or the
equivalent office to schedule a pickup for the full waste container.[3][7]

e Do not pour 3-Methoxy-1,2-propanediol down the drain or dispose of it in the regular trash.
[3][8] Sewer disposal may only be permissible with written approval from the EHS
department for specific, dilute aqueous solutions.[3][9]

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 3-Methoxy-1,2-propanediol.

Is the original container empty?

Triple-rinse container Collect waste in a compatible,
with a suitable solvent. labeled hazardous waste container.

Collect rinsate as Store in a designated satellite
hazardous waste. accumulation area.

No

D|spo§e Of. empty, defaced Is the waste container full?
container in regular trash.

e
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Caption: Disposal workflow for 3-Methoxy-1,2-propanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b053666?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

